Cas no 313275-18-2 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide
• CAS No: 313275-18-2
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 3936143
• PubChem ID: 3931510
• Update Time: 2025-05-20

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-3,4,5-trimethoxy-
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-3,4,5-trimethoxybenzamide
• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide
• F0015-0327
• EU-0069517
• 313275-18-2
• SCHEMBL2624755
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• N-[2-(1H-benzimidazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• AKOS001596647
• G67928
• Oprea1_410906
• WAY-320144
• AS-86699
• (Z)-N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3,4,5-trimethoxybenzene-1-carboximidic acid

• Inchi： 1S/C23H21N3O4/c1-28-19-12-14(13-20(29-2)21(19)30-3)23(27)26-16-9-5-4-8-15(16)22-24-17-10-6-7-11-18(17)25-22/h4-13H,1-3H3,(H,24,25)(H,26,27)
• InChI Key： RNRJVBBDMLIESA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O)OC)OC

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.5Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide

Introduction to N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide (CAS No. 313275-18-2)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide (CAS No. 313275-18-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The chemical structure of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide is characterized by the presence of a benzodiazole moiety linked to a phenyl ring, which is further substituted with a 3,4,5-trimethoxybenzamide group. This unique arrangement of functional groups imparts distinct pharmacological properties that make the compound an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzodiazole derivatives due to their well-documented anxiolytic and sedative effects. The incorporation of a phenyl ring and a trimethoxybenzamide moiety in N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide introduces additional layers of biological activity that could enhance its efficacy and selectivity in treating various neurological disorders.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzodiazole core is typically synthesized through condensation reactions involving appropriate precursors, followed by functionalization at the 2-position with the phenyl group. The subsequent introduction of the 3,4,5-trimethoxybenzamide group further refines the molecular architecture to achieve the desired pharmacological profile.

2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide is its potential as a lead compound for the development of novel therapeutic agents. Preliminary pharmacological studies have suggested that this compound may exhibit significant activity against various targets relevant to neurological and psychiatric disorders. The benzodiazole moiety is known to interact with GABA receptors, which are crucial for regulating neuronal excitability and anxiety-related behaviors.

2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide to improve its pharmacological properties. By employing structure-based drug design strategies and high-throughput screening techniques, scientists aim to identify analogs that exhibit enhanced potency, selectivity, and reduced toxicity. These efforts are supported by advances in computational chemistry and molecular modeling tools that facilitate rapid virtual screening and optimization.

2-(1H-1,3-benzodiazol-2-yl)phenyl-3,4,5-trimethoxybenzamide has revealed promising results in preclinical models. Studies have demonstrated its ability to modulate neurotransmitter systems involved in anxiety and stress responses. Additionally, preliminary data suggest that this compound may have neuroprotective effects against oxidative stress and neurodegeneration-related conditions.